Cas no 1806510-96-2 (Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate
• CAS No: 1806510-96-2
• MF: C₁₄H₁₅ClO₆
• MW: 314.718303918839
• CID: 4958239
• Update Time: 2025-06-22

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C14H15ClO6/c1-2-21-14(20)10-7-8(12(17)13(18)19)3-4-9(10)11(16)5-6-15/h3-4,7,12,17H,2,5-6H2,1H3,(H,18,19)
• InChI Key： PYXZVRHQKBTEKM-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(C(=O)O)O)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate

Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Chloropropanoyl)Benzoate: A Comprehensive Overview

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate, with the CAS number 1806510-96-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester core with functional groups that offer versatile chemical properties. The presence of a hydroxyl group and a carboxylic acid moiety in its structure makes it a valuable compound for various applications, particularly in drug design and material synthesis.

Recent studies have highlighted the potential of Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate in the development of advanced materials. Researchers have explored its ability to form self-assembled monolayers, which are critical for applications in nanotechnology and surface engineering. The compound's ability to undergo various chemical transformations, such as esterification and amidation, has further expanded its utility in the synthesis of bioactive molecules.

The synthesis of Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. This is followed by esterification to introduce the ethyl group, and subsequent modifications to incorporate the hydroxyl and chloroalkanoyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

One of the most promising applications of this compound is in the field of drug delivery systems. Its hydrophilic nature, combined with its ability to form stable complexes with other molecules, makes it an ideal candidate for encapsulating therapeutic agents. Studies have shown that Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate can enhance drug solubility and bioavailability, making it a valuable component in formulations for oral and topical medications.

In addition to its pharmaceutical applications, this compound has also found use in polymer chemistry. Its ability to act as a cross-linking agent has led to its incorporation into polymeric materials with improved mechanical properties. Recent research has focused on its role in creating biodegradable polymers, which are increasingly sought after in environmental sustainability efforts.

Looking ahead, the continued exploration of Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate's properties is expected to unlock new avenues for its application. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative uses in fields ranging from diagnostics to renewable energy technologies.